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Compound of Interest

Compound Name: Atreleuton-d4

Cat. No.: B12362281

For immediate release

This document provides essential safety and logistical information for the proper disposal of
Atreleuton-d4, a deuterated analog of the 5-lipoxygenase inhibitor, Zileuton. Adherence to
these procedures is critical for ensuring laboratory safety, environmental protection, and
regulatory compliance. This guide is intended for researchers, scientists, and drug
development professionals who handle this compound.

Immediate Safety and Handling Precautions

Before initiating any disposal procedures, consult the manufacturer's Safety Data Sheet (SDS)
for Atreleuton-d4 (often listed under the synonym Zileuton-d4). The SDS is the primary source
of detailed safety information.

Key Hazards:

o Harmful if swallowed: Acute oral toxicity.[1]

o Causes serious eye irritation.[1]

e The toxicological properties of this compound have not been fully evaluated.[2]

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling
Atreleuton-d4, including:
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o Safety glasses or goggles.[3][4]
e Chemical-resistant gloves.
e Alaboratory coat.

Work should be conducted in a well-ventilated area or under a chemical fume hood to avoid
inhalation of dust.[2][3]

Summary of Atreleuton-d4 Properties

The following table summarizes key data for Atreleuton-d4.

Property Data Reference

N-(1-benzo[b]thien-2-ylethyl-

[Cayman Chemical]
d4)-N-hydroxy-urea

Chemical Name

Synonyms

Zileuton-d4, ABT-761-d4 [1]

CAS Number

1189878-76-9

[1]

Molecular Formula C11HsD4N202S [Cayman Chemical]
Appearance A solid [Cayman Chemical]
N Slightly soluble in DMSO, very ]
Solubility ) ] [Cayman Chemical]
slightly soluble in methanol.
Storage Store at -20°C. [Cayman Chemical]

Known Hazards

Acute toxicity - oral (H302),
Eye irritation (H319)

[1]

Step-by-Step Disposal Protocol

The disposal of Atreleuton-d4 must be carried out in accordance with local, regional, and
national hazardous waste regulations.[1][4] Do not dispose of this compound with household

garbage or allow it to enter the sewage system.[1]

Step 1: Waste Identification and Segregation
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« |dentify: Classify all materials contaminated with Atreleuton-d4 as hazardous chemical
waste. This includes:

o Unused or expired solid compound.
o Solutions containing Atreleuton-d4.
o Contaminated consumables (e.g., pipette tips, vials, gloves, bench paper).

o Segregate: Do not mix Atreleuton-d4 waste with other waste streams unless explicitly
permitted by your institution's Environmental Health & Safety (EHS) office.

Step 2: Waste Collection and Containment
e Solid Waste:

o Collect pure Atreleuton-d4 and contaminated solids (e.g., weighing paper, wipes) in a
designated, leak-proof, and sealable hazardous waste container.

o The container must be compatible with the chemical.
e Liquid Waste:

o Collect solutions containing Atreleuton-d4 in a separate, sealed, and clearly labeled
hazardous waste container.

o Leave at least one inch of headspace in liquid waste containers to allow for expansion.
o Empty Containers:
o Thoroughly empty all original containers of the compound.

o Triple-rinse the empty container with a suitable solvent. Collect all rinsate as hazardous
liquid waste.[5]

o After rinsing, deface or remove the original label and dispose of the container as non-
hazardous waste, or as directed by your EHS office.[5]
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Step 3: Labeling

o Label Clearly: All hazardous waste containers must be clearly labeled with the words
"Hazardous Waste."

o Contents: The label must include the full chemical name ("Atreleuton-d4" or "Zileuton-d4")
and list all other constituents, including solvents, with their approximate percentages.

Step 4: Storage

e Secure Location: Store the sealed waste containers in a designated, secure area away from
incompatible materials.

» Follow Guidelines: Adhere to your institution's guidelines for the maximum volume of
hazardous waste that can be stored in a laboratory and the maximum storage duration.

Step 5: Final Disposal
o Contact EHS: Arrange for a hazardous waste pickup through your institution's EHS office.[6]

o Professional Disposal: Atreleuton-d4 waste should be disposed of by a licensed chemical
waste management company, typically via high-temperature incineration.[7]

Experimental Workflow for Disposal

The following diagram illustrates the logical workflow for the proper disposal of Atreleuton-d4.
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Atreleuton-d4 Disposal Workflow
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Caption: Logical workflow for the safe disposal of Atreleuton-d4.
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By adhering to these procedures, you contribute to a safer laboratory environment and ensure
the responsible management of chemical waste. Always prioritize safety and consult your
institutional EHS department for specific guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Laboratory Professionals]. BenchChem, [2025]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b12362281#atreleuton-d4-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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